Cas no 3039-96-1 (1,3-Cyclobutanediol,2,2,4,4-tetramethyl-, cis-)

• Product Name: 1,3-Cyclobutanediol,2,2,4,4-tetramethyl-, cis-
• CAS No: 3039-96-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 315454
• PubChem ID: 76382
• Update Time: 2025-04-19

1,3-Cyclobutanediol,2,2,4,4-tetramethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanediol,2,2,4,4-tetramethyl-, cis-
• cis-2,2,4,4-Tetramethyl-1,3-cyclobutanediol
• 1,3-Cyclobutanedithione,2,2,4,4-tetramethyl-
• 2,2,4,4-tetramethylcyclobuta-1,3-dithione
• 2,2,4,4-tetramethylcyclobutan-1,3-dithione
• 2,2,4,4-tetramethylcyclobutan-1,3-thione
• 2,2,4,4-tetramethyl-cyclobutan-cis-1,3-diol
• 2,2,4,4-tetramethyl-cyclobutane-1,3-dithione
• AC1L3E9W
• cis-2,2,4,4
• cis-2,2,4,4-Tetramethyl-cyclobutan-1,3-diol
• cis-2.2.4.4-Tetramethyl-cyclobutandiol-(1.3)
• NSC361243
• Tetramethyl-1,3-cyclobutanedithione
• FQXGHZNSUOHCLO-UHFFFAOYSA-
• DTXCID7024908
• DTXSID301263004
• 1,3-Cyclobutanediol, 2,2,4,4-tetramethyl-
• NCIOpen2_001301
• SCHEMBL270140
• NCGC00256202-01
• cis-2,2,4,4-tetramethylcyclobutane-1,3-diol
• NSC92373
• NSC-92373
• 2,2,4,4-Tetramethyl-1,3-cyclobutanediol,c&t
• AS-10568
• 2.2.4.4-Tetramethyl-1-3-cyclo-butanediol
• AI3-26279
• FQXGHZNSUOHCLO-OLQVQODUSA-N
• V7WK40I307
• 2694-23-7
• 2,2,4,4-Tetramethyl-1,3-cyclobutanediol, cis-
• CS-0153881
• Tox21_301614
• 3039-96-1
• NSC-46473
• 2,2,4,4-tetramethylcyclobutane-1,3-diol
• UNII-V3G697089H
• AT23587
• UNII-9T56625HW3
• V3G697089H
• AT13091
• cis-2,4,4-Tetramethyl-1,3-cyclobutanediol
• 2,2,4,4-Tetramethyl-1,3-cyclobutanediol, trans-
• J-017783
• InChI=1/C8H16O2/c1-7(2)5(9)8(3,4)6(7)10/h5-6,9-10H,1-4H3
• UNII-V7WK40I307
• EC 221-140-0
• SCHEMBL9880641
• MFCD00001329
• 2,2,4,4-tetramethycyclobutane-1,3-diol
• 1,3-Cyclobutanediol, 2,2,4,4-tetramethyl-, trans-
• 2,4-dihydroxy-1,1,3,3-tetramethylcyclobutane
• starbld0034661
• 1, 2,2,4,4-tetramethyl-, cis-
• Tetramethyl-1,3-cyclobutanediol
• 1,1,3,3-Tetramethylcyclobutanediol
• 2,2,4,4-Tetramethylcyclobutane-1,3-diol, cis
• 1,3-Cyclobutanediol, 2,2,4,4-tetramethyl-, cis-
• 1,3,3-Tetramethylcyclobutanediol
• NSC 92373
• 2,2,4,4-Tetramethyl-1,3-cyclobutanediol
• AKOS015842160
• trans-2,2,4,4-tetramethylcyclobutane-1,3-diol
• EN300-718454
• 2,2,4,4-Tetramethylcyclobutane-1,3-diol, trans
• NS00006132
• 9T56625HW3
• EN300-343680
• CAS-3010-96-6
• 2,4,4-Tetramethyl-1,3-cyclobutanediol
• T0145
• 3010-96-6
• CHEMBL3186932
• FT-0609100
• DTXSID9044908
• Q27291490
• EINECS 221-140-0
• Methyl (4-hydroxy-5-methoxy-2-[2-(methylamino)ethyl]phenyl)acetate
• trans-2,2,4,4-Tetramethyl-1,3-cyclobutanediol
• Q3214022
• NSC46473
• SCHEMBL45446
• SCHEMBL268408
• NSC 46473
• SCHEMBL5598585
• 2,2,4,4-Tetramethylcyclobutane-1,3-diol, cis-
• (1R,3r)-2,2,4,4-tetramethylcyclobutane-1,3-diol

• Inchi： 1S/C8H16O2/c1-7(2)5(9)8(3,4)6(7)10/h5-6,9-10H,1-4H3
• InChI Key： FQXGHZNSUOHCLO-UHFFFAOYSA-N
• SMILES： OC1C(C)(C)C(C1(C)C)O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.017
• Melting Point: 126-129 °C(lit.)
• Boiling Point: 210-215 °C(lit.)
• Flash Point: 96.8°C
• Refractive Index: 1.479
• PSA: 40.46
• LogP: 0.77420

1,3-Cyclobutanediol,2,2,4,4-tetramethyl-, cis- Security Information

• Storage Condition：Flammable area